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Introduction
The detection of nickel in alloys is crucial across various scientific and industrial fields,

including materials science, quality control, and drug development, where metal-based

components are frequently utilized. The spot test using an organic reagent provides a rapid,

sensitive, and specific method for the qualitative determination of nickel. While the term

"diphenylglyoxime" is sometimes used, the standard and well-documented reagent for this

qualitative analysis is Dimethylglyoxime (DMG). DMG reacts with nickel(II) ions in a neutral to

slightly alkaline medium to form a characteristic bright, raspberry-red insoluble complex, nickel

dimethylglyoximate.[1][2][3] This application note provides a detailed protocol for the

dimethylglyoxime spot test for the detection of nickel in alloys.

Principle of Detection
The dimethylglyoxime spot test is a highly specific colorimetric method for the detection of

nickel. In a neutral or slightly ammoniacal solution, two molecules of dimethylglyoxime (DMG)

react with a nickel(II) ion to form a stable, bright red chelate complex.[3][4] This reaction is

highly sensitive and can detect even small amounts of nickel present on the surface of an alloy.

[3] The formation of the vibrant red precipitate is a positive indication of the presence of nickel.

[5][6]
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While the spot test is primarily qualitative, its sensitivity and specificity are important

parameters.

Parameter Description Reference

Reagent
1% Dimethylglyoxime in

ethanol
[7]

Positive Result
Formation of a bright pink or

red color
[5][6]

pH Range
Neutral to slightly alkaline (pH

5-9)
[4]

Interferences

High concentrations of iron(III)

can interfere, but this can be

mitigated by the addition of a

complexing agent like tartaric

or citric acid. Other metal ions

such as copper may produce

different colors.[4][5][6]

Sensitivity

The test is highly sensitive and

can detect small amounts of

nickel.[3] For quantitative

methods, the detection limit

can be as low as 6.3 µg/L.[1]

Specificity
High specificity for nickel in an

ammoniacal solution.[1]

Experimental Protocols
This section details the necessary reagents and the step-by-step procedure for performing the

dimethylglyoxime spot test on an alloy surface.

Reagents and Materials
1% Dimethylglyoxime (DMG) Solution: Dissolve 1 g of dimethylglyoxime powder in 100 mL of

ethanol.
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Dilute Ammonia Solution (10%): Dilute concentrated ammonium hydroxide with distilled

water.

Dilute Nitric Acid (1:5 with distilled water)[5]

Cotton swabs or filter paper[5]

Dropper or pipette[5]

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.[5]

Step-by-Step Procedure
Surface Preparation: Ensure the surface of the alloy to be tested is clean and free of any

coatings, grease, or oxides. If necessary, degrease the surface with a suitable solvent and

lightly abrade a small, inconspicuous area to expose a fresh metal surface.[5]

Acid Application: Apply one drop of dilute nitric acid to the cleaned surface of the alloy. Allow

the acid to react for approximately 30-60 seconds.[5] This will dissolve a small amount of the

alloy, bringing nickel ions into the solution.

Sample Collection: Use a piece of filter paper or a cotton swab to absorb the acid solution

from the alloy surface.[5]

Addition of Dimethylglyoxime: Add one to two drops of the 1% dimethylglyoxime solution to

the area of the swab or filter paper containing the acid solution.

Addition of Ammonia: Add one to two drops of the dilute ammonia solution to the same area.

The ammonia neutralizes the excess acid and creates the slightly alkaline conditions

necessary for the reaction.

Observation: Observe the color change on the cotton swab or filter paper.

Interpretation of Results
Positive Test: The formation of a distinct bright pink or red color on the swab or filter paper

indicates the presence of nickel in the alloy.[5][6]
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Negative Test: The absence of a pink or red color suggests that nickel is not present in

detectable amounts.[5]

Other Colors: The appearance of other colors, such as brown, may indicate the presence of

interfering ions like iron.[5]

Mandatory Visualization
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Caption: Workflow for the Dimethylglyoxime Spot Test for Nickel Detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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